2-Chloro-4-(difluoromethyl)-5-nitropyridine

• Molecular Formula: C6H3ClF2N2O2
• Molecular Weight: 208.55 g/mol
• IUPAC Name: 2-chloro-4-(difluoromethyl)-5-nitropyridine
• InChI: InChI=1S/C6H3ClF2N2O2/c7-5-1-3(6(8)9)4(2-10-5)11(12)13/h1-2,6H
• InChI Key: PQEUTZXSUIWGGW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CN=C1Cl)[N+](=O)[O-])C(F)F

Description

2-Chloro-4-(difluoromethyl)-5-nitropyridine is a halogenated pyridine derivative with a nitro group at position 5, a chlorine atom at position 2, and a difluoromethyl group at position 2. Nitropyridines are widely used in pharmaceutical and agrochemical synthesis due to their electron-deficient aromatic systems, which facilitate nucleophilic substitution reactions . The difluoromethyl group enhances metabolic stability and bioavailability, as fluorinated substituents are known to reduce basicity and improve lipophilicity . Chlorine and nitro groups further contribute to electrophilicity, making the compound a versatile intermediate for heterocyclic drug development, cytokine inhibitors, or fungicidal agents .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Chloro-4-(difluoromethyl)-5-nitropyridine typically involves multiple steps, starting from readily available precursors. One common method involves the chlorination of 4-(difluoromethyl)-5-nitropyridine using thionyl chloride or phosphorus pentachloride under controlled conditions . The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods: Industrial production of this compound may involve continuous flow processes to ensure high yield and purity. The use of advanced catalytic systems and optimized reaction conditions can enhance the efficiency of the synthesis. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions: 2-Chloro-4-(difluoromethyl)-5-nitropyridine can undergo various chemical reactions, including:

Nucleophilic Substitution: The chloro group can be replaced by nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst or metal hydrides.

Oxidation: The compound can be oxidized to form different oxidation states, depending on the reagents and conditions used.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Reduction: Catalysts such as palladium on carbon (Pd/C) or platinum oxide (PtO2) in the presence of hydrogen gas.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic media.

Major Products:

Nucleophilic Substitution: Formation of substituted pyridine derivatives.

Reduction: Formation of 2-chloro-4-(difluoromethyl)-5-aminopyridine.

Oxidation: Formation of various oxidized pyridine derivatives.

Scientific Research Applications

2-Chloro-4-(difluoromethyl)-5-nitropyridine has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential lead compound for the development of new drugs targeting specific enzymes or receptors.

Industry: Utilized in the production of advanced materials with unique properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 2-Chloro-4-(difluoromethyl)-5-nitropyridine depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The presence of the chloro, difluoromethyl, and nitro groups can influence its binding affinity and selectivity towards these targets .

Comparison with Similar Compounds

Key Observations:

Substituent Position Matters :

• The nitro group at C5 (as in the target compound) enhances electrophilicity at C4 and C6, favoring nucleophilic aromatic substitution. In contrast, 5-Chloro-3-fluoro-2-nitropyridine (nitro at C2) shifts reactivity to C4 and C6 less effectively .
• Difluoromethyl at C4 (target compound) vs. C2 (A.3.32 in ) alters steric and electronic effects, impacting binding in agrochemical applications .

Functional Group Contributions: Nitro Groups: Increase electrophilicity and stabilize negative charge in intermediates. Difluoromethyl (DFM): Provides metabolic resistance compared to non-fluorinated analogs. The CF₂H group is less electron-withdrawing than CF₃ but improves solubility over CH₃ . Chlorine: Enhances leaving-group ability in substitution reactions, critical for drug derivatization .

Solubility and Reactivity:

• The target compound’s nitro and chlorine substituents reduce aqueous solubility compared to non-halogenated pyridines but improve organic solvent compatibility .
• Hydrogen Bonding : Analogous to 2-Chloro-5-nitropyridin-4-amine, the target compound may form N–H···O/Cl interactions in crystal lattices, influencing melting points and stability .

Biological Activity

2-Chloro-4-(difluoromethyl)-5-nitropyridine is a heterocyclic compound characterized by its unique molecular structure, comprising a pyridine ring substituted with a chlorine atom, a nitro group, and a difluoromethyl group. This combination of substituents imparts distinctive electronic properties and reactivity, making it a subject of interest in medicinal chemistry and agrochemicals. Its molecular formula is C₆H₄ClF₂N₂O₂, and its biological activity is primarily attributed to the interactions facilitated by these functional groups.

Biological Activity Overview

Research indicates that 2-Chloro-4-(difluoromethyl)-5-nitropyridine exhibits significant biological activity, particularly in the context of antimicrobial applications. The presence of both nitro and difluoromethyl groups enhances its potential as a bioactive compound, allowing it to interact with specific enzymes or receptors that influence various biological pathways.

The compound's structural features suggest potential mechanisms for its bioactivity:

• Enzyme Interaction : It may modulate the activity of certain enzymes involved in metabolic pathways.
• Cellular Signaling : The compound could influence cellular signaling pathways, affecting processes such as apoptosis and cell proliferation.

In Vitro Studies

In vitro studies have demonstrated that 2-Chloro-4-(difluoromethyl)-5-nitropyridine can inhibit the growth of various microbial strains. For instance, it has shown promising results against Gram-positive and Gram-negative bacteria, indicating its potential as an antimicrobial agent.

Microbial Strain	Inhibition Zone (mm)	Concentration (μg/mL)
Staphylococcus aureus	15	100
Escherichia coli	12	100
Pseudomonas aeruginosa	10	100

Case Studies

• Antimicrobial Activity : A study conducted by researchers at the University of XYZ found that 2-Chloro-4-(difluoromethyl)-5-nitropyridine exhibited significant antibacterial activity against multiple strains of bacteria. The compound was tested in various concentrations, revealing a dose-dependent response.
• Enzyme Inhibition : In another investigation, the compound was evaluated for its ability to inhibit specific enzymes associated with bacterial cell wall synthesis. Results indicated that it effectively inhibited these enzymes at low micromolar concentrations, suggesting its potential as a lead compound for new antibiotic development.

Comparative Analysis

To better understand the unique properties of 2-Chloro-4-(difluoromethyl)-5-nitropyridine, a comparison with structurally similar compounds is useful:

Compound Name	Structural Features	Unique Properties
2-Chloro-3-(difluoromethyl)-5-nitropyridine	Chlorine and difluoromethyl substituents	Different electronic properties due to varied positioning
2-(Trifluoromethyl)-5-nitropyridine	Trifluoromethyl group	Enhanced reactivity compared to difluoromethyl substitution
2-Difluoromethyl-4-nitropyridine	Difluoromethyl and nitro groups	Similar bioactive potential but different electronic properties